Cas no 1806614-41-4 (2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one
• CAS No: 1806614-41-4
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 4979925
• Update Time: 2025-05-24

2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrOS/c1-3-8-5-4-6-9(14)10(8)11(13)7(2)12/h4-7,14H,3H2,1-2H3
• InChI Key： WASIKPGBFCSGPC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.7
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one

Research Briefing on 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one (CAS: 1806614-41-4)

The compound 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one (CAS: 1806614-41-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo and mercapto functional groups, make it a versatile building block for the development of inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of covalent inhibitors for cysteine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one exhibit promising inhibitory effects on certain kinases and proteases. A recent preprint on bioRxiv reported that these derivatives could selectively target the active site of Bruton's tyrosine kinase (BTK), a critical player in B-cell malignancies. The study utilized molecular docking and kinetic assays to validate the binding affinity and mechanism of action, suggesting potential applications in hematologic cancers.

From a synthetic chemistry perspective, advancements in the preparation of 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one have been achieved through optimized protocols that enhance yield and purity. A 2024 publication in Organic Process Research & Development detailed a scalable, one-pot synthesis method that minimizes byproduct formation and reduces environmental impact. This methodological improvement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one. Pharmacokinetic studies are still in early stages, and further optimization is needed to address issues such as metabolic stability and bioavailability. Collaborative efforts between academic and industrial researchers are underway to tackle these hurdles, as evidenced by recent patent filings and conference presentations.

In conclusion, 2-Bromo-1-(2-ethyl-6-mercaptophenyl)propan-1-one represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. Future directions may include exploring its utility in targeted protein degradation or as a scaffold for bifunctional molecules, further expanding its relevance in modern medicine.